![molecular formula C17H15N3O3S B6154501 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide CAS No. 328261-08-1](/img/no-structure.png)
2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
Overview
Description
2-Methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as MMT, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the thiadiazole family, and its structure is composed of a benzamide core with a 5-membered thiadiazole ring attached to it. MMT has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-bacterial, and anti-tumor effects. In addition, it has been used in the synthesis of various organic compounds, including antibiotics, antifungals, and anti-cancer agents.
Scientific Research Applications
2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied extensively for its potential applications in scientific research. It has been used to synthesize various organic compounds, including antibiotics, antifungals, and anti-cancer agents. In addition, it has been found to possess anti-inflammatory, anti-bacterial, and anti-tumor effects, making it a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The exact mechanism of action of 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it is believed to act by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. In addition, 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been found to inhibit the activity of the enzyme lipoxygenase (LOX), which is responsible for the production of pro-inflammatory mediators such as leukotrienes.
Biochemical and Physiological Effects
2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been found to possess a wide range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of the enzymes cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. In addition, 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been found to possess anti-inflammatory, anti-bacterial, and anti-tumor effects.
Advantages and Limitations for Lab Experiments
The use of 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide in laboratory experiments offers several advantages. It is a relatively inexpensive compound and is readily available in many chemical suppliers. In addition, it is stable and can be stored for long periods of time. However, there are some limitations to its use. For example, it can be toxic to some laboratory animals and can also be irritating to the skin and eyes.
Future Directions
There are numerous potential future directions for the use of 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide in scientific research. For example, it could be used to develop new drugs and therapies for the treatment of inflammatory diseases and cancer. In addition, it could be used to synthesize novel organic compounds with potential therapeutic applications. Finally, further research could be conducted to better understand the exact mechanism of action of 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide and its potential side effects.
Synthesis Methods
The synthesis of 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a multi-step process that involves the use of various reagents. The first step involves the reaction of 4-methoxyphenyl isothiocyanate with a base such as sodium hydroxide or potassium hydroxide, followed by the addition of 2-methoxybenzamide. This reaction produces a thiourea intermediate, which is then reacted with a diazonium salt to form the desired 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 4-methoxyphenylhydrazine with thiocarbonyl diimidazole to form 5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 2-chloro-N-(2-methoxyphenyl)benzamide to form the final product.", "Starting Materials": [ "4-methoxyphenylhydrazine", "thiocarbonyl diimidazole", "2-chloro-N-(2-methoxyphenyl)benzamide" ], "Reaction": [ "Step 1: React 4-methoxyphenylhydrazine with thiocarbonyl diimidazole in anhydrous DMF at room temperature for 24 hours to form 5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-amine.", "Step 2: Add 2-chloro-N-(2-methoxyphenyl)benzamide to the reaction mixture and heat at 80°C for 6 hours.", "Step 3: Cool the reaction mixture to room temperature and pour into ice-cold water.", "Step 4: Collect the precipitate by filtration and wash with water.", "Step 5: Recrystallize the product from ethanol to obtain 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide as a white solid." ] } | |
CAS RN |
328261-08-1 |
Product Name |
2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide |
Molecular Formula |
C17H15N3O3S |
Molecular Weight |
341.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
